Cas no 49572-38-5 (6,7-Quinolinediamine,1,2,3,4-tetrahydro-)

6,7-Quinolinediamine,1,2,3,4-tetrahydro- structure
49572-38-5 structure
Product Name:6,7-Quinolinediamine,1,2,3,4-tetrahydro-
CAS No:49572-38-5
MF:C9H13N3
MW:163.219621419907
CID:325607
PubChem ID:45122464
Update Time:2025-04-19

6,7-Quinolinediamine,1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 6,7-Quinolinediamine,1,2,3,4-tetrahydro-
    • 1,2,3,4-Tetrahydroquinoline-6,7-diamine
    • 49572-38-5
    • Inchi: 1S/C9H13N3/c10-7-4-6-2-1-3-12-9(6)5-8(7)11/h4-5,12H,1-3,10-11H2
    • InChI Key: HPZPTSWABOFNPU-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C(=CC=2CCC1)N)N

Computed Properties

  • Exact Mass: 163.111
  • Monoisotopic Mass: 163.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.1A^2
  • XLogP3: 0.9
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